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Compound of Interest

Compound Name: Hsd17B13-IN-7

Cat. No.: B12372714 Get Quote

Disclaimer: As a novel research compound, Hsd17B13-IN-7 lacks a comprehensive, publicly

available Safety Data Sheet (SDS). Therefore, this guide is based on the principle of prudent

laboratory practice, which dictates that all substances of unknown toxicity should be treated as

potentially hazardous. The following procedures represent a baseline for safe handling and

should be adapted to your specific institutional requirements and experimental context after a

thorough risk assessment.

This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals working with Hsd17B13-IN-7, a potent and selective

inhibitor of 17β-Hydroxysteroid Dehydrogenase 13 (HSD17B13).

Immediate Safety and Hazard Assessment
Given the absence of specific toxicity data, a risk-based approach is mandatory.[1][2] Assume

that Hsd17B13-IN-7 may be toxic, an irritant, or a sensitizer.[3] The first step before handling is

to conduct a formal risk assessment for any proposed experiment.[3][4]

Summary of Chemical Safety Data
The following table outlines the critical safety information typically found in an SDS. For

Hsd17B13-IN-7, this data is largely unavailable, reinforcing the need to handle it with maximum

precaution.
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Parameter Quantitative Data Notes and Precautions

Acute Toxicity (Oral, Dermal,

Inhalation)
Data not available

Assume the compound is

highly toxic by all routes of

exposure.[3][5]

Skin Corrosion/Irritation Data not available

Assume the compound is a

skin irritant or corrosive. Avoid

all skin contact.

Serious Eye Damage/Irritation Data not available

Assume the compound can

cause serious eye damage.

Wear appropriate eye

protection.

Respiratory or Skin

Sensitization
Data not available

Assume the compound may be

a sensitizer. Prevent inhalation

of dust or aerosols.[3]

Carcinogenicity/Mutagenicity Data not available
Treat as a potential carcinogen

or mutagen.[1]

Flash Point / Flammability Data not available

Handle away from ignition

sources. Store in a cool, dry

place.[6]

Operational Plan: From Receipt to Disposal
A structured operational plan is critical to minimize exposure and ensure safety. The workflow

below outlines the key steps for handling Hsd17B13-IN-7.
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Preparation & Risk Assessment

Chemical Handling

Cleanup & Disposal

1. Conduct Risk Assessment
(Assume High Hazard)

2. Select & Inspect PPE

3. Review SOP & Emergency Plan

4. Receive & Store Securely
(Secondary Containment)

5. Weigh & Prepare Solution
(In Fume Hood)

6. Perform Experiment

7. Decontaminate Surfaces & Glassware

8. Dispose of Waste
(Label as Hazardous)

9. Remove & Dispose of PPE

Click to download full resolution via product page

Caption: General workflow for handling a novel chemical with unknown hazards.
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Step 1: Personal Protective Equipment (PPE)
A minimum level of PPE is required at all times when handling Hsd17B13-IN-7.[7] All PPE

should be inspected for integrity before each use.[8]

Equipment Specification Purpose

Eye Protection

ANSI Z87.1-compliant safety

glasses or chemical splash

goggles.[6]

Protects against splashes and

airborne particles. A face

shield is recommended if there

is a significant splash hazard.

[6][9]

Hand Protection
Disposable nitrile or neoprene

gloves.[6]

Provides primary barrier

against skin contact. Change

gloves immediately upon

contamination.

Body Protection Laboratory coat.
Protects skin and personal

clothing from contamination.

Footwear Closed-toe shoes.
Prevents injury from spills or

dropped items.

Respiratory

Not generally required if

handled in a certified chemical

fume hood.

If there is a risk of

aerosolization outside of a

fume hood, a respiratory

protection program must be

implemented.

Step 2: Handling and Experimental Protocol
Receiving and Storage:

Upon receipt, visually inspect the container for damage.

Store the compound in a clearly labeled, sealed container within secondary containment.

[6]
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The storage location should be a cool, dry, and well-ventilated area, away from

incompatible materials.[6]

Maintain an accurate inventory.[10]

Preparation (Weighing and Solubilization):

All handling of the solid compound or its concentrated solutions must be performed inside

a certified chemical fume hood to minimize inhalation risk.[6]

Use a dedicated set of spatulas and weighing instruments.

When preparing solutions, add the solvent to the powder slowly to avoid generating dust.

During the Experiment:

Keep all containers with Hsd17B13-IN-7 sealed when not in immediate use.

Be aware of the potential routes of exposure: inhalation, ingestion, skin, and eye contact.

[3]

Avoid working alone. Ensure another person is aware of the work being conducted.

Step 3: Disposal Plan
Disposing of uncharacterized chemical waste requires careful management to comply with

regulations and ensure safety.[10][11]

Waste Segregation:

Solid Waste: Any disposable materials contaminated with Hsd17B13-IN-7 (e.g., gloves,

weigh boats, pipette tips) must be collected in a dedicated, sealed, and clearly labeled

hazardous waste container.

Liquid Waste: All solutions containing Hsd17B13-IN-7 must be collected in a designated,

leak-proof hazardous waste container. Do not mix with other waste streams unless

compatibility is confirmed.
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Sharps: Contaminated needles or other sharps must be disposed of in a designated

sharps container labeled as hazardous waste.[5]

Labeling:

All waste containers must be labeled "Hazardous Waste."[12]

The label must include the full chemical name "Hsd17B13-IN-7" and any other

components of the waste stream. Do not use abbreviations.[12][13]

Clearly indicate any known hazard characteristics (e.g., "Caution: Chemical with Unknown

Toxicity").

Pickup and Disposal:

Follow your institution's specific procedures for hazardous waste pickup. Do not dispose of

this chemical down the drain or in regular trash.[14]

Emergency Procedures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek immediate medical attention.[6]

Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.[6]

Inhalation: Move the affected person to fresh air. Seek immediate medical attention.[6]

Spill: Evacuate the immediate area. If the spill is small and you are trained to handle it, use

an appropriate absorbent material and personal protective equipment. For large spills,

contact your institution's environmental health and safety (EHS) department immediately.

Mechanism of Action: HSD17B13 Inhibition
Hsd17B13-IN-7 is an inhibitor of 17β-hydroxysteroid dehydrogenase 13 (HSD17B13), a lipid

droplet-associated protein highly expressed in the liver.[15][16] HSD17B13 is involved in

hepatic lipid metabolism.[17][18] Inhibition of its enzymatic activity is being explored as a

therapeutic strategy for chronic liver diseases like non-alcoholic steatohepatitis (NASH).[19][20]
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Caption: Inhibition of the HSD17B13 enzyme by Hsd17B13-IN-7.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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